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Compound of Interest

Compound Name: Eremomycin

cat. No.: B1671613

An In-depth Technical Guide to Eremomycin: Chemical Structure and Properties

Introduction

Eremomycin is a potent, naturally occurring polycyclic glycopeptide antibiotic.[1] It was first
isolated from the culture fluid of the actinomycete strain INA-238.[1][2] As a member of the
vancomycin group, Eremomycin exhibits significant activity against a wide spectrum of Gram-
positive bacteria, including strains resistant to other classes of antibiotics such as (3-lactams
and fluoroquinolones.[3] Structurally, it is closely related to vancomycin but possesses key
differences in its sugar and chlorine content that contribute to its enhanced antibacterial
potency, which can be 2 to 10 times higher than that of vancomycin.[1][4] This guide provides a
detailed overview of the chemical structure, physicochemical and biological properties,
mechanism of action, and relevant experimental methodologies for Eremomycin.

Chemical Structure

The chemical identity of Eremomycin is defined by a complex heptapeptide aglycone core,
which is glycosylated at specific positions.

IUPAC Name: (1S,2R,18R,19R,22S,25R,28R,40S)-2-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-
dimethyloxan-2-ylJoxy-48-[(2S,3R,4S,5S,6R)-3-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-
dimethyloxan-2-ylloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-ylJoxy-22-(2-amino-2-
oxoethyl)-15-chloro-18,32,35,37-tetrahydroxy-19-[[(2R)-4-methyl-2-
(methylamino)pentanoyllamino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-
pentazaoctacyclo[26.14.2.23,6,21417 1812 129 33 ()10 25 (34 39]pentaconta-
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3(50),4,6(49),8(48),9,11,14,16,29(45),30,32,34(39),35,37,46-pentadecaene-40-carboxylic
acid[5]

Key Structural Features:

o Aglycone Core: The core peptide structure is monodechlorovancomyecinic acid.[4][6] This
heptapeptide backbone is cross-linked through aryl ether bonds, creating a rigid, basket-like
conformation essential for its biological activity.

» Glycosylation: The sugar portion of Eremomycin is composed of three units: one glucose
and two residues of an amino sugar identified as 2,3,6-trideoxy-3-amino-C-3-methyl-L-
arabino-hexopyranose, which is also known as 4-epi-vancosamine.[4]

o Comparison to Vancomycin: Eremomycin differs from vancomycin in its carbohydrate
composition and the structure of its tri-phenoxytriaminotricarboxylic acid core.[1] Specifically,
it contains an additional amino sugar and lacks a chlorine atom on one of the aromatic rings
of the aglycone.[4][7]
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Cross-linked Peptide Backbone
- Contains one Chlorine atom
- Carboxyl Terminus (-COOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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